Cas no 104500-97-2 (1-(2-propyn-1-yl)-1H-Pyrrole-3-methanol)

• Product Name: 1-(2-propyn-1-yl)-1H-Pyrrole-3-methanol
• CAS No: 104500-97-2
• MF: C₈H₉NO
• MW: 135.163161993027
• CID: 1097371
• PubChem ID: 13604946
• Update Time: 2025-04-20

1-(2-propyn-1-yl)-1H-Pyrrole-3-methanol Chemical and Physical Properties

Names and Identifiers

• 1-(2-propyn-1-yl)-1H-Pyrrole-3-methanol
• (1-prop-2-ynylpyrrol-3-yl)methanol
• 104500-97-2
• SCHEMBL358556
• DTXSID70544840
• 1-(2-propynyl)-1H-pyrrole-3-methanol
• AKOS014320951
• [1-(Prop-2-yn-1-yl)-1H-pyrrol-3-yl]methanol
• VPGDRFHIEUUXJB-UHFFFAOYSA-N

• Inchi： 1S/C8H9NO/c1-2-4-9-5-3-8(6-9)7-10/h1,3,5-6,10H,4,7H2
• InChI Key： VPGDRFHIEUUXJB-UHFFFAOYSA-N
• SMILES： OCC1C=CN(CC#C)C=1

Computed Properties

• Exact Mass: 149.08413
• Monoisotopic Mass: 135.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 25.2Ų

Experimental Properties

• PSA: 25.16
• LogP: 0.61360